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Compound of Interest

Compound Name: 2-Methyl-1-octene

Cat. No.: B165369 Get Quote

Technical Support Center: 2-Methyl-1-octene
Welcome to the technical support center for 2-Methyl-1-octene. This guide is designed for

researchers, scientists, and drug development professionals to address common questions

and troubleshooting issues related to the stability and storage of this compound.

Frequently Asked Questions (FAQs)
Q1: What is 2-Methyl-1-octene and what are its key physicochemical properties?

2-Methyl-1-octene is a branched-chain alkene with the molecular formula C₉H₁₈.[1] It features

a terminal double bond between the first and second carbon atoms and a methyl group on the

second carbon.[2] This structure makes it a reactive molecule and a useful intermediate in

organic synthesis and the polymer industry.[2][3]

Table 1: Physicochemical Properties of 2-Methyl-1-octene
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Property Value Reference

Molecular Formula C₉H₁₈ [1]

Molecular Weight 126.24 g/mol [1]

CAS Number 4588-18-5 [1]

Appearance Colorless liquid [3]

Boiling Point ~144-145 °C [4]

Melting Point ~ -78 °C [4]

Density ~0.734 - 0.747 g/cm³ [4]

Flash Point 32 °C [3]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[3]

Q2: What are the primary stability concerns for 2-Methyl-1-octene?

As an unsaturated hydrocarbon, the primary stability concerns for 2-Methyl-1-octene are:

Oxidation: Like many alkenes and ethers, 2-Methyl-1-octene can react with atmospheric

oxygen upon exposure to air and light to form unstable peroxides.[5][6][7] Peroxides can be

shock-sensitive and explosive, especially upon concentration (e.g., during distillation).[7][8]

Polymerization: The terminal double bond makes it susceptible to radical-initiated

polymerization, particularly when exposed to heat, light, or air.[5] This can result in the

formation of oligomers or polymers, which may appear as a viscous residue or solid, thereby

reducing the purity of the compound.[5]

Isomerization: Under certain conditions, such as in the presence of acid catalysts or upon

heating, the double bond in 2-Methyl-1-octene can migrate to form more stable internal

octene isomers.[2][5]

Q3: What are the recommended storage conditions for 2-Methyl-1-octene?
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To ensure the stability and purity of 2-Methyl-1-octene, it is crucial to store it under the proper

conditions. The compound is flammable and should be kept away from heat, sparks, open

flames, and other ignition sources.[9][10]

Table 2: Recommended Storage Conditions for 2-Methyl-1-octene

Condition Recommendation Rationale

Temperature

Store in a cool, dry, and well-

ventilated place.[9]

Refrigeration at 2-8°C is

advisable for long-term

storage.[5]

Low temperatures slow down

the rates of degradation

reactions like oxidation and

polymerization.[5]

Atmosphere

Store in a tightly sealed

container under an inert

atmosphere (e.g., argon or

nitrogen).[5][9][11]

Minimizes contact with

atmospheric oxygen,

preventing oxidation and

peroxide formation.[5]

Light
Store in an amber or opaque

vial to protect from light.[5][6]

Light can initiate radical

reactions that lead to

polymerization and other

degradation pathways.[5]

Container

Use a glass vial with a PTFE-

lined cap.[5] Ensure the

container is properly grounded.

[9]

Prevents evaporation and

contamination from air and

moisture. Grounding prevents

static discharge, a potential

ignition source.[9]

Inhibitors

For long-term storage,

consider adding a

polymerization inhibitor such

as Butylated hydroxytoluene

(BHT).[5][8]

Inhibitors quench radical

species that can initiate

unwanted polymerization.[5]

Troubleshooting Guide
Issue 1: Unexpected experimental results or low product yield.
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Possible Cause 1: Degradation of 2-Methyl-1-octene.

Troubleshooting: The purity of the starting material may have been compromised due to

improper storage. Analyze the 2-Methyl-1-octene sample using Gas Chromatography-

Mass Spectrometry (GC-MS) or NMR to check for the presence of isomers, polymers, or

oxidation products.[5] If degradation is confirmed, it is recommended to use a fresh,

properly stored sample.[5]

Possible Cause 2: Presence of Peroxides.

Troubleshooting: Peroxides can interfere with chemical reactions. Test the material for the

presence of peroxides before use, especially if it has been stored for an extended period

or exposed to air. (See Experimental Protocol 1). Caution: Do not test for peroxides if solid

crystals are visible in the container or around the cap, as these can be explosive.[12]

Logical Flow for Troubleshooting Stability Issues
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Troubleshooting Workflow for Stability Issues

Issue Encountered
(e.g., low yield, unexpected byproduct)

Visually Inspect Sample

Is the liquid clear and
free of solids/viscosity?

Check Storage History
(age, exposure to air/light)

Yes

High Viscosity or
Solid Precipitate Observed

No

Test for Peroxides
(See Protocol 1)

Peroxides > 10 ppm?

Analyze Purity via GC-MS
(See Protocol 2)

No

Purify by Distillation
(Caution: Peroxide Risk)

or Use Fresh Sample

Yes

Purity Acceptable?

Proceed with Experiment

Yes No

Suspect Polymerization.
Discard Sample.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Peroxide Testing

Start: Need to Use
2-Methyl-1-octene

Visually Inspect Container
for Crystals

Crystals Present?

STOP.
Contact EHS.

Do Not Handle.

Yes

Work in Fume Hood.
Wear appropriate PPE.

No

Apply Sample Drop
to Peroxide Test Strip

Wait for Color Development
(per manufacturer's instructions)

Compare Strip to Color Chart

Record Date and Result
on Container

Result > 80 ppm?

Unsafe for Use.
Contact EHS for Disposal.

Yes

Safe for Use.
(Avoid concentration if >10 ppm)

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

